Ethyl 2-(2-(2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)acetamido)thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[2-[(4-methoxy-1,3-benzothiazol-2-yl)-methylamino]acetyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C18H20N4O4S2/c1-4-26-15(24)8-11-10-27-17(19-11)20-14(23)9-22(2)18-21-16-12(25-3)6-5-7-13(16)28-18/h5-7,10H,4,8-9H2,1-3H3,(H,19,20,23)
• InChI Key: VMGIXVRSSZZFHE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)CN(C)C2=NC3=C(C=CC=C3S2)OC
• Molecular Formula: C18H20N4O4S2
• Molecular Weight: 420.5 g/mol

Description

The compound is a derivative of thiazole, a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazole derivatives have been found in many biologically active compounds and have shown diverse biological activities such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Synthesis Analysis

The synthesis of similar thiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions. In a specific example, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Scientific Research Applications

Translational Research

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Electrochemical Science and Technology

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Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given the diverse activities observed in other thiazole derivatives. Additionally, further studies could be conducted to optimize its synthesis and understand its mechanism of action.

Mechanism of Action

Target of Action

It’s known that thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, some thiazole derivatives have been found to inhibit COX-1, an enzyme involved in inflammation and pain .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biochemical pathways due to their diverse biological activities . For example, they may affect the pathways involved in inflammation by inhibiting enzymes like COX-1 .

Pharmacokinetics

Thiazole derivatives, in general, have been found to exhibit a range of pharmacokinetic properties depending on their specific structures .

Result of Action

Thiazole derivatives have been associated with a range of effects at the molecular and cellular level due to their diverse biological activities . For instance, some thiazole derivatives have been found to exhibit anti-inflammatory effects by inhibiting enzymes like COX-1 .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially influence the action and stability of thiazole derivatives .